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The indazole scaffold is a cornerstone in modern medicinal chemistry, forming the structural
basis of numerous therapeutic agents.[1][2] Among its many derivatives, 3,5-Dimethyl-1H-
indazole is a compound of significant interest due to its potential applications in drug discovery.
A fundamental yet critical parameter that governs the utility of any compound in research and
development is its solubility. Reliable solubility data is the bedrock upon which successful in
vitro assays, formulation development, and pharmacokinetic studies are built.[3]

This technical guide provides a comprehensive exploration of the solubility of 3,5-Dimethyl-1H-
indazole in two of the most ubiquitous solvents in the laboratory: dimethyl sulfoxide (DMSO)
and methanol. While specific quantitative solubility data for this particular isomer is not
extensively documented in publicly available literature, this guide will equip the research
scientist with the foundational knowledge to understand, predict, and, most importantly,
experimentally determine its solubility.

We will delve into the theoretical underpinnings of solubility, analyzing the molecular structure
of 3,5-Dimethyl-1H-indazole and its interactions with these solvents. Furthermore, this guide
presents detailed, field-proven experimental protocols, empowering researchers to generate
their own high-quality, reliable solubility data.
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Physicochemical Profile: 3,5-Dimethyl-1H-indazole

To understand solubility, one must first understand the molecule itself. 3,5-Dimethyl-1H-
indazole is a heterocyclic aromatic compound. While specific experimental data for the 3,5-
isomer is sparse, we can infer its properties from its structure and data available for closely
related analogs, such as 3,6-Dimethyl-1H-indazole.[4]

Structural Analysis:

» Indazole Core: A bicyclic structure composed of a benzene ring fused to a pyrazole ring. This
core is relatively non-polar.

o Methyl Groups (-CH3): Two methyl groups at positions 3 and 5 increase the molecule's
lipophilicity and molecular weight.

e Pyrazole Ring: Contains two nitrogen atoms, one of which (at position 1) bears a hydrogen
atom. This N-H group is a crucial site for hydrogen bond donation. The nitrogen at position 2
acts as a hydrogen bond acceptor.

These features create a molecule with a mixed polarity. The aromatic rings and methyl groups
contribute to non-polar character, while the N-H and N sites provide opportunities for polar
interactions.

Property Value (Inferred/Calculated) Source
Molecular Formula CoH10N:2 [4]
Molecular Weight 146.19 g/mol [4]
XLogP3 ~2.3 [4]
Hydrogen Bond Donors 1 (the N-H group) [4]
Hydrogen Bond Acceptors 1 (the pyridine-like nitrogen) [4]

Note: Data is for the closely related 3,6-Dimethyl-1H-indazole isomer as a proxy.
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Solubility in Dimethyl Sulfoxide (DMSO): The
Universal Solvent

DMSO is a powerful, polar aprotic solvent, renowned for its ability to dissolve a vast array of
both polar and nonpolar compounds, making it indispensable in drug discovery for creating
high-concentration stock solutions.[5][6]

Theoretical Analysis of Solubility in DMSO

The exceptional solvating power of DMSO for a molecule like 3,5-Dimethyl-1H-indazole stems
from a combination of intermolecular forces:

e Dipole-Dipole Interactions: DMSO possesses a very strong dipole moment centered on the
S=0 bond. The indazole ring system also has a significant dipole. These respective dipoles
will align, leading to strong attractive forces that help pull the solute molecules into solution.

e Hydrogen Bonding: Although DMSO is aprotic (it lacks a hydrogen bond-donating group), the
oxygen atom of the sulfoxide is a powerful hydrogen bond acceptor. It can readily form a
hydrogen bond with the N-H proton of the 3,5-Dimethyl-1H-indazole pyrazole ring. This is
often the most significant interaction driving solubility for N-H containing heterocycles in
DMSO.

» London Dispersion Forces: These forces exist between all molecules and will be present
between the aromatic rings of the indazole and the methyl groups of DMSO.

Given these favorable interactions, it is anticipated that 3,5-Dimethyl-1H-indazole will exhibit
high solubility in DMSO. This is consistent with anecdotal evidence from numerous biological
studies where various indazole derivatives are dissolved in DMSO for testing.[7][8]

Experimental Protocol: Quantitative Solubility
Determination (Shake-Flask Method)

This protocol describes the "gold standard” shake-flask method for determining thermodynamic
equilibrium solubility.

Principle: An excess amount of the solid compound is agitated in the solvent for a sufficient
period to reach equilibrium. The resulting saturated solution is then filtered to remove
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undissolved solid, and the concentration of the dissolved solute is measured.
Materials:

e 3,5-Dimethyl-1H-indazole

e Anhydrous DMSO (high purity, e.g., 299.9%)

e 2 mL glass vials with screw caps

o Orbital shaker or vortex mixer in a temperature-controlled environment (e.g., 25 °C)
e 0.22 um syringe filters (PTFE or other DMSO-compatible material)

e Syringes

o Calibrated analytical balance

» High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis) or a UV-Vis spectrophotometer.

Step-by-Step Methodology:

o Preparation: Accurately weigh an excess amount of 3,5-Dimethyl-1H-indazole (e.g., 10-20
mgq) into a 2 mL glass vial. The key is to ensure that undissolved solid remains at the end of
the experiment.

e Solvent Addition: Add a precise volume of DMSO (e.g., 1.0 mL) to the vial.

o Equilibration: Securely cap the vial and place it on an orbital shaker in a temperature-
controlled environment (e.g., 25 °C). Agitate the mixture for 24-48 hours. A 24-hour period is
often sufficient, but longer times may be needed to ensure equilibrium is reached.

o Phase Separation: After equilibration, allow the vial to stand undisturbed for at least 1 hour to
let the excess solid settle.

o Sample Filtration: Carefully draw the supernatant (the clear, saturated solution) into a
syringe. Attach a 0.22 pum syringe filter and discard the first few drops to saturate the filter
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material. Filter the remaining supernatant into a clean vial. This step is critical to remove all
particulate matter.

Sample Dilution: Accurately dilute the filtered, saturated solution with DMSO to a
concentration that falls within the linear range of your analytical method (e.g., HPLC or UV-
Vis). A large dilution factor (e.g., 1:100 or 1:1000) will likely be necessary.

Quantification: Analyze the diluted sample using a pre-validated HPLC or UV-Vis method
against a standard curve prepared with known concentrations of 3,5-Dimethyl-1H-indazole.

Calculation: Calculate the concentration of the original saturated solution by multiplying the
measured concentration of the diluted sample by the dilution factor.
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Caption: Workflow for Shake-Flask Solubility Determination.
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Solubility in Methanol: The Protic Counterpart

Methanol (CH3OH) is a polar protic solvent, meaning it has a hydrogen atom bonded to an
electronegative atom (oxygen) and can thus act as a hydrogen bond donor.[9] This property
fundamentally differentiates it from DMSO.

Theoretical Analysis of Solubility in Methanol

The dissolution of 3,5-Dimethyl-1H-indazole in methanol is governed by similar, yet distinct,
interactions:

» Hydrogen Bonding (Dual Role): This is the most critical interaction. Methanol can act as both
a hydrogen bond donor (from its -OH group) to the pyridine-like nitrogen of the indazole and
as a hydrogen bond acceptor (via the oxygen lone pairs) for the indazole's N-H proton. This
dual capability allows methanol to effectively solvate both key polar sites on the solute
molecule.

» Dipole-Dipole Interactions: Methanol has a significant dipole moment and will engage in
these interactions with the polar indazole ring.

e London Dispersion Forces: These will occur between the non-polar regions of both
molecules.

While methanol is a strong solvent, the extensive hydrogen-bonding network within methanol
itself must be disrupted to create a cavity for the solute molecule. The energy cost of breaking
these solvent-solvent interactions can sometimes temper the solubility of larger, more lipophilic
molecules compared to their solubility in DMSO. Therefore, one might predict that the solubility
of 3,5-Dimethyl-1H-indazole in methanol would be substantial, but potentially lower than in
DMSO.

Experimental Protocol: Quantitative Solubility
Determination in Methanol

The same shake-flask protocol described for DMSO can be applied. However, due to
methanol's higher volatility, special care must be taken.

Key Considerations for Methanol:
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» Vial Sealing: Ensure vials are sealed tightly with high-quality caps (e.g., with PTFE-lined

septa) to prevent solvent evaporation during the extended equilibration period. Evaporation

would artificially increase the measured concentration.

o Temperature Control: Maintain strict temperature control, as the solubility of solids in liquids

is temperature-dependent.[10][11]

e Analytical Method: If using HPLC, the mobile phase composition should be optimized for

peaks originating from a methanol-based sample.

Comparative Data and Practical Implications

While we await experimental determination, we can summarize the expected outcomes and

their relevance.

Key Solute- .
Expected Primary
Solvent Type Solvent . L
. Solubility Application
Interactions
High-
Strong H-bond concentration
DMSO Polar Aprotic acceptor, Strong Very High stock solutions
dipole-dipole for HTS, in vitro
assays
Organic
synthesis,
H-bond donor & o
. . . purification
Methanol Polar Protic acceptor, Dipole-  High

dipole

(crystallization),

analytical sample

prep

For the Researcher:

o Stock Solutions: DMSO is the preferred solvent for preparing highly concentrated stock

solutions (e.g., 10-50 mM) for biological screening, as it minimizes the volume of solvent

added to aqueous assay buffers.[5]
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 Purification: Methanol is often an excellent solvent for recrystallization, a common technique
for purifying solid organic compounds. Its volatility also makes it easier to remove from a
sample post-purification compared to the high-boiling point DMSO.

» Reaction Solvent: Both solvents can be used for chemical reactions involving indazoles, with
the choice often depending on the specific reaction conditions and reagents.[12][13]
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Caption: Key Intermolecular Forces in Solution.

Conclusion

Understanding the solubility of 3,5-Dimethyl-1H-indazole in DMSO and methanol is
fundamental to its effective use in a research setting. While readily available quantitative data is
limited, a thorough analysis of its molecular structure and the properties of these solvents
allows for strong theoretical predictions. We anticipate high solubility in both solvents, likely
being exceptionally high in DMSO due to its potent polar aprotic nature. By employing the
standardized experimental protocols detailed in this guide, researchers can confidently and
accurately determine these crucial solubility values, thereby accelerating their research and
development efforts in the promising field of indazole-based chemistry.
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(Note: Source[33] was a database entry for a different derivative.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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